2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H17FN4O3/c1-28-17-10-8-16(9-11-17)23-19(27)13-26-12-2-3-18(26)21-24-20(25-29-21)14-4-6-15(22)7-5-14/h2-12H,13H2,1H3,(H,23,27)
• InChI Key: FTZYGFAAWGVIME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C21H17FN4O3
• Molecular Weight: 392.4 g/mol
• CAS No.: 1260951-42-5

Description

2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H17FN4O3 and its molecular weight is 392.39. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds structurally related to the one , has been reported for selective imaging of the translocator protein (18 kDa) with positron emission tomography (PET). These compounds, designed with a fluorine atom for fluorine-18 labeling, offer potential in vivo imaging applications, which is crucial for diagnosing and monitoring diseases such as cancer and neurological disorders (Dollé et al., 2008).

Pharmacological Potential

Research on heterocyclic 1,3,4-oxadiazole and pyrazoles, including molecules similar to the specified compound, has demonstrated various pharmacological potentials such as tumor inhibition and antioxidant, analgesic, and anti-inflammatory actions. These findings highlight the compound's relevance in developing new therapeutic agents targeting multiple biological activities (Faheem, 2018).

Antimicrobial Agents

A series of 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives, closely related to the chemical , were synthesized and evaluated for their antimicrobial properties. These compounds showed significant potency against a broad panel of bacterial and fungal strains, suggesting their utility in developing new antimicrobial agents (Parikh & Joshi, 2014).

Anticancer Activity

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, structurally akin to the compound , were synthesized and tested for their anticancer activity against various cancer cell lines. One compound showed appreciable cancer cell growth inhibition, demonstrating the potential application of these molecules in cancer treatment (Al-Sanea et al., 2020).

Anti-inflammatory Activity

Research on N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides has indicated significant anti-inflammatory activity. This underscores the compound's relevance in designing new anti-inflammatory drugs (Sunder & Maleraju, 2013).